Cas no 1245644-97-6 ([1,2,4]Triazolo[4,3-a]pyrazine-3-carboxylic acid)

• Product Name: [1,2,4]Triazolo[4,3-a]pyrazine-3-carboxylic acid
• CAS No: 1245644-97-6
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• MDL: MFCD11110246
• CID: 859727
• PubChem ID: 52988004
• Update Time: 2025-04-19

[1,2,4]Triazolo[4,3-a]pyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]pyrazine-3-carboxylic acid
• AK-39547
• ANW-50220
• BR-39547
• CTK8B5805
• MolPort-009-199-750
• SureCN5935913
• 1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid
• AKOS010667151
• AS-30900
• SCHEMBL5935913
• [1,2,4]Triazolo[4,3-a]pyrazine-3-carboxylicacid
• MFCD11110246
• CS-0316587
• DB-345000
• DTXSID60681016
• 1245644-97-6

• MDL： MFCD11110246
• Inchi： 1S/C6H4N4O2/c11-6(12)5-9-8-4-3-7-1-2-10(4)5/h1-3H,(H,11,12)
• InChI Key： DEKZPGQGALUACN-UHFFFAOYSA-N
• SMILES： OC(C1=NN=C2C=NC=CN21)=O

Computed Properties

• Exact Mass: 164.03352
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• PSA: 80.38

[1,2,4]Triazolo[4,3-a]pyrazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)